Cas no 820231-00-3 (Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 820231-00-3
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 700939
• PubChem ID: 71420458
• Update Time: 2025-04-19

Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
• DTXSID70839647
• NLWWBGRPAZGBPU-UHFFFAOYSA-N
• CS-0528479
• SCHEMBL2873838
• 820231-00-3
• tert-butyl [2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
• tert-Butyl (2-(2-aminothiazol-5-yl)ethyl)carbamate
• tert-butyl[2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate

• Inchi： 1S/C10H17N3O2S/c1-10(2,3)15-9(14)12-5-4-7-6-13-8(11)16-7/h6H,4-5H2,1-3H3,(H2,11,13)(H,12,14)
• InChI Key： NLWWBGRPAZGBPU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles